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Compound of Interest

Compound Name: cis-Tonghaosu

Cat. No.: B6162299 Get Quote

For Immediate Action: Due to the absence of a specific Safety Data Sheet (SDS) and official

disposal guidelines for cis-Tonghaosu, it is imperative to handle this compound as a

potentially hazardous substance. Before proceeding with any disposal method, consultation

with your institution's Environmental Health and Safety (EHS) department or a licensed

professional waste disposal service is mandatory. This document provides procedural guidance

based on the chemical properties of cis-Tonghaosu and general best practices for laboratory

chemical waste management.

Initial Hazard Assessment and Safety Precautions
Based on available data for cis-Tonghaosu, the following hazards have been identified[1]:

Harmful if swallowed

Causes skin irritation

Causes serious eye irritation

May cause respiratory irritation

Personal Protective Equipment (PPE): Before handling cis-Tonghaosu for disposal, ensure

the following PPE is used:

Eye Protection: Chemical safety goggles or a face shield.
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Hand Protection: Compatible chemical-resistant gloves.

Skin and Body Protection: A lab coat and closed-toe shoes.

Respiratory Protection: If there is a risk of generating dust or aerosols, use a suitable

respirator or conduct all work within a certified chemical fume hood.

Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood to minimize inhalation

exposure.

Chemical and Physical Properties
A summary of the key chemical and physical properties of cis-Tonghaosu is provided in the

table below for reference in handling and disposal considerations.

Property Value Source

Molecular Formula C13H12O2 [1][2]

Molecular Weight 200.23 g/mol [1][2]

XLogP3-AA 2.5 [1][2]

Hydrogen Bond Donor Count 0 [1]

Hydrogen Bond Acceptor

Count
2 [1]

Boiling Point (estimated) 426°C [2]

Step-by-Step Disposal Protocol
The recommended method for the disposal of cis-Tonghaosu is through your institution's

hazardous waste management program. Do not discharge cis-Tonghaosu or its waste into the

sanitary sewer system[3][4][5].

Step 1: Waste Collection and Segregation
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Collect all waste containing cis-Tonghaosu, including unused or expired compounds,

contaminated consumables (e.g., pipette tips, gloves, weighing paper), and solutions.

Keep cis-Tonghaosu waste segregated from other chemical waste streams to prevent

potential reactions[3].

Step 2: Containerization

Use a compatible, leak-proof container with a secure lid for waste collection. The original

container is often a suitable choice if it can be securely sealed[3][6].

Ensure the container material is appropriate for the waste. For instance, avoid metal

containers for corrosive materials[6].

Step 3: Labeling

Clearly label the waste container with the words "Hazardous Waste"[4][7].

The label must include the full chemical name: "cis-Tonghaosu" and its CAS number (4575-

53-5)[1][2].

Indicate the specific hazards (e.g., "Harmful," "Irritant").

Record the accumulation start date (the date the first waste is added to the container)[4].

Step 4: Storage

Store the waste container in a designated Satellite Accumulation Area (SAA) that is at or

near the point of generation and under the control of laboratory personnel[4][7].

Use secondary containment, such as a tray, to capture any potential leaks[7].

Keep the waste container closed at all times except when adding waste[4][6].

Step 5: Professional Disposal

Once the waste container is full or ready for disposal, contact your institution's EHS

department to arrange for a hazardous waste pickup[4][5][7].
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Follow your institution's specific procedures for requesting waste collection. The EHS

department will manage the final disposal in accordance with all local, state, and federal

regulations[7].

Spill Management
In the event of a cis-Tonghaosu spill, follow these procedures:

Evacuate and Secure: Alert personnel in the immediate area and ensure adequate

ventilation.

Containment: For liquid spills, use an inert absorbent material like vermiculite or sand to

soak up the spill. For solid spills, carefully sweep or scoop the material.

Collection: Place the contained material into a suitable, labeled container for disposal.

Decontamination: Thoroughly clean the spill area.

Disposal: Manage the spill cleanup debris as hazardous waste, following the procedures

outlined in Section 3.0.

Diagrams
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Caption: Workflow for the proper disposal of cis-Tonghaosu.
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Caption: Key safety precautions for handling cis-Tonghaosu.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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